Cas no 145853-95-8 (2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a,5-tetrahydro-(9CI))

2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a,5-tetrahydro-(9CI) structure
145853-95-8 structure
Product Name:2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a,5-tetrahydro-(9CI)
CAS No:145853-95-8
MF:C18H27N3O6
MW:381.423485040665
CID:215130
PubChem ID:197532
Update Time:2025-04-19

2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a,5-tetrahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a,5-tetrahydro-(9CI)
    • 2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a...
    • 7-(4-amino-4-carboxybutyl)-6-(3-amino-3-carboxypropyl)-3,4,4a,5-tetrahydro-2H-cyclopenta[b]pyridine-2-carboxylic acid
    • 6-(3-Amino-3-carboxypropyl)-7-(4-amino-4-carboxybutyl)-6-cyclopenteno(e)-2,3,4,4a-tetrahydropipecolinic acid
    • Cyclopentenosine
    • 145853-95-8
    • DTXSID30932704
    • Inchi: 1S/C18H27N3O6/c19-12(16(22)23)3-1-2-11-9(4-6-13(20)17(24)25)8-10-5-7-14(18(26)27)21-15(10)11/h10,12-14H,1-8,19-20H2,(H,22,23)(H,24,25)(H,26,27)
    • InChI Key: FJTYDTXMSNPZKG-UHFFFAOYSA-N
    • SMILES: OC(C1CCC2C(C(CCCC(C(=O)O)N)=C(CCC(C(=O)O)N)C2)=N1)=O

Computed Properties

  • Exact Mass: 381.18998559g/mol
  • Monoisotopic Mass: 381.18998559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 176Ų

2H-Cyclopenta[b]pyridine-7-pentanoicacid, a-amino-6-(3-amino-3-carboxypropyl)-2-carboxy-3,4,4a,5-tetrahydro-(9CI) Related Literature

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